Cas no 2304503-05-5 (NQO1 substrate)

• Product Name: NQO1 substrate
• CAS No: 2304503-05-5
• MF: C₁₃H₂F₂N₄O
• MW: 268.177988529205
• CID: 4738788
• Update Time: 2025-10-29

NQO1 substrate Chemical and Physical Properties

Names and Identifiers

• NQO1 substrate
• NQO1 substrate 1
• 6,7-Difluoro-9-oxoindeno[1,2-b]pyrazine-2,3-dicarbonitrile

• Inchi： 1S/C13H2F2N4O/c14-7-1-5-6(2-8(7)15)13(20)12-11(5)18-9(3-16)10(4-17)19-12/h1-2H
• InChI Key： PZUSGRHVYDQLHR-UHFFFAOYSA-N
• SMILES： FC1C(=CC2C(C3C(C=2C=1)=NC(C#N)=C(C#N)N=3)=O)F

Computed Properties

• Exact Mass: 268.019667g/mol
• Monoisotopic Mass: 268.019667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.4
• Molecular Weight: 268.18g/mol